Cas no 2097998-45-1 (1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2097998-45-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5727118
• PubChem ID: 121203003
• Update Time: 2025-05-19

1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-hydroxy-3-(2-methylpropyl)piperidin-1-yl]-2-(methylamino)ethanone
• 2097998-45-1
• 1-(4-hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one
• AKOS026711230
• F1907-6862
• Ethanone, 1-[4-hydroxy-3-(2-methylpropyl)-1-piperidinyl]-2-(methylamino)-
• 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C12H24N2O2/c1-9(2)6-10-8-14(5-4-11(10)15)12(16)7-13-3/h9-11,13,15H,4-8H2,1-3H3
• InChI Key： KXRIUKOJFHEQAM-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CNC)=O)CC1CC(C)C

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 370.3±37.0 °C(Predicted)
• pka: 14.65±0.40(Predicted)

Additional information on 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one

1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097998-45-1): A Comprehensive Overview

1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097998-45-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique structural features, including a hydroxy group, an isobutyl substituent, and a methylamino ethanone moiety. The compound's molecular formula and exact weight make it a subject of interest for drug discovery and development.

The hydroxy-isobutylpiperidine core of this molecule contributes to its potential biological activity, particularly in targeting specific receptors or enzymes. Researchers have explored its applications in central nervous system (CNS) disorders, given the structural similarity to known neuroactive compounds. The presence of both hydroxy and methylamino functional groups enhances its solubility and bioavailability, critical factors in pharmaceutical applications.

Recent studies have focused on the synthesis of 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one and its analogs for potential therapeutic uses. The compound's mechanism of action is believed to involve modulation of neurotransmitter systems, though exact pharmacological targets remain under investigation. Its structural complexity presents both challenges and opportunities in medicinal chemistry, particularly in optimizing potency and selectivity.

In the context of current research trends, this compound aligns with growing interest in piperidine derivatives as privileged scaffolds in drug design. The pharmaceutical industry continues to explore such structures for their potential in treating neurological conditions, pain management, and other therapeutic areas. The isobutylpiperidin-1-yl moiety in particular has shown promise in enhancing blood-brain barrier penetration, a crucial factor for CNS-targeting drugs.

The analytical characterization of CAS 2097998-45-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and purity, essential for research applications. Stability studies have demonstrated that proper storage conditions (typically -20°C protected from light and moisture) maintain the compound's integrity over extended periods.

From a synthetic chemistry perspective, the preparation of 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one involves multi-step organic transformations. Key steps often include the introduction of the isobutyl group, piperidine ring formation, and subsequent functionalization with the methylamino ethanone moiety. Researchers continue to optimize these synthetic routes to improve yields and scalability.

The safety profile of this compound is an important consideration in research settings. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed when working with piperidine-based compounds. Material safety data sheets (MSDS) provide detailed information about handling, storage, and disposal requirements for research quantities.

In the broader context of drug discovery, 2097998-45-1 represents an interesting case study in structure-activity relationship (SAR) exploration. Medicinal chemists are particularly interested in how modifications to the hydroxy or methylamino groups might affect biological activity. Such investigations contribute to the growing body of knowledge about piperidine-containing pharmacophores.

The commercial availability of 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one from specialty chemical suppliers has facilitated research into its potential applications. Current market trends show increasing demand for such specialized building blocks, driven by pharmaceutical R&D needs. Pricing and availability can vary based on purity requirements and order quantities.

Future research directions for this compound may include more detailed pharmacological profiling, formulation development, and potential clinical translation. The unique combination of structural features in CAS 2097998-45-1 continues to make it a valuable tool compound for academic and industrial researchers alike. As understanding of its biological interactions grows, so too may its potential therapeutic applications.

From a regulatory standpoint, 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one is currently classified as a research chemical with no approved medical uses. Researchers working with this compound should ensure compliance with all applicable regulations regarding novel chemical entities. Proper documentation and reporting procedures should be followed in all experimental work.

The intellectual property landscape surrounding this compound and related structures is dynamic, with several patents covering similar piperidine derivatives. Companies and academic institutions actively investigate these chemical spaces for potential therapeutic applications, making hydroxy-isobutylpiperidine derivatives an area of competitive research.

Analytical method development for 2097998-45-1 remains an active area of research, particularly for quality control in synthesis and biological studies. Advanced chromatographic techniques coupled with mass spectrometry have become standard for characterizing and quantifying this compound in various matrices. These methods are crucial for ensuring reproducible research results.

In conclusion, 1-(4-Hydroxy-3-isobutylpiperidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2097998-45-1) represents a fascinating example of modern medicinal chemistry research. Its unique structural features and potential biological activities continue to drive scientific interest, while its synthetic challenges and characterization requirements provide valuable case studies in organic chemistry and pharmaceutical development.